Cas no 917602-26-7 (2,2':5',2''-Terthiophene, 3',4'-dibromo-)

• Product Name: 2,2':5',2''-Terthiophene, 3',4'-dibromo-
• CAS No: 917602-26-7
• MF: C₁₂H₆Br₂S₃
• MW: 406.179037570953
• CID: 785717
• PubChem ID: 71428573
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene, 3',4'-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 3',4'-dibromo-
• 3,4-dibromo-2,5-dithiophen-2-ylthiophene
• 2~3~,2~4~-Dibromo-1~2~,2~2~:2~5~,3~2~-terthiophene
• 917602-26-7
• DTXSID40847294

• Inchi： 1S/C12H6Br2S3/c13-9-10(14)12(8-4-2-6-16-8)17-11(9)7-3-1-5-15-7/h1-6H
• InChI Key： JFUPOLRFHMUFCR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=CC=CS2)SC=1C1=CC=CS1)Br

Computed Properties

• Exact Mass: 405.79779g/mol
• Monoisotopic Mass: 403.79984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.7Ų